Cas no 1040640-90-1 (1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-ethylbenzenesulfonyl)piperazine)

• Product Name: 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-ethylbenzenesulfonyl)piperazine
• CAS No: 1040640-90-1
• MF: C₂₀H₂₄N₆O₂S
• MW: 412.508562088013
• CID: 5814252
• PubChem ID: 25889968
• Update Time: 2025-06-09

1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-ethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-6-[4-(4-ethylphenyl)sulfonylpiperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 3-cyclopropyl-6-[4-[(4-ethylphenyl)sulfonyl]-1-piperazinyl]-
• 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-ethylbenzenesulfonyl)piperazine
• 1040640-90-1
• CCG-322430
• 3-cyclopropyl-6-(4-((4-ethylphenyl)sulfonyl)piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• AKOS024499366
• F5123-1293

• Inchi： 1S/C20H24N6O2S/c1-2-15-3-7-17(8-4-15)29(27,28)25-13-11-24(12-14-25)19-10-9-18-21-22-20(16-5-6-16)26(18)23-19/h3-4,7-10,16H,2,5-6,11-14H2,1H3
• InChI Key： UOQCTCXVAQPJQG-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CC3)N1N=C(N1CCN(S(C3=CC=C(CC)C=C3)(=O)=O)CC1)C=C2

Computed Properties

• Exact Mass: 412.16814520g/mol
• Monoisotopic Mass: 412.16814520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-ethylbenzenesulfonyl)piperazine

Research Brief on 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-ethylbenzenesulfonyl)piperazine (CAS: 1040640-90-1)

The compound 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-ethylbenzenesulfonyl)piperazine (CAS: 1040640-90-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its molecular structure, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a triazolopyridazine core linked to a piperazine moiety via a cyclopropyl group. This configuration is believed to contribute to its high binding affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest that the compound exhibits promising activity as a modulator of neurotransmitter receptors, making it a candidate for further investigation in neurological disorders.

One of the key findings from recent research is the compound's selective interaction with serotonin and dopamine receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-ethylbenzenesulfonyl)piperazine exhibits nanomolar affinity for the 5-HT2A and D2 receptors, with minimal off-target effects. This selectivity is attributed to the ethylbenzenesulfonyl group, which enhances receptor binding specificity.

In addition to its CNS activity, the compound has also shown potential in oncology research. A recent preprint on bioRxiv reported that the compound inhibits the proliferation of certain cancer cell lines by targeting the PI3K/AKT/mTOR pathway. The study utilized molecular docking simulations and kinase assays to elucidate the compound's mechanism of action, revealing its ability to competitively bind to the ATP-binding site of PI3K.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability and a relatively short half-life, necessitating further structural optimization. Researchers are currently exploring prodrug strategies and formulation enhancements to improve its drug-like properties.

In conclusion, 1-{3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-4-(4-ethylbenzenesulfonyl)piperazine represents a versatile scaffold with potential applications in both neurology and oncology. Ongoing research is focused on refining its pharmacological profile and exploring its therapeutic potential in disease models. Future studies will likely address its safety and efficacy in preclinical settings, paving the way for potential clinical trials.